Cas no 1248081-28-8 (2-fluoro-5-(furan-2-yl)aniline)

• Product Name: 2-fluoro-5-(furan-2-yl)aniline
• CAS No: 1248081-28-8
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD14623706
• CID: 4580727
• PubChem ID: 54595781
• Update Time: 2025-05-22

2-fluoro-5-(furan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(furan-2-yl)aniline
• Benzenamine, 2-fluoro-5-(2-furanyl)-

• MDL： MFCD14623706
• Inchi： 1S/C10H8FNO/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h1-6H,12H2
• InChI Key： VHSWCGZYIBRVDT-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C2=CC=CO2)=CC=C1F

Additional information on 2-fluoro-5-(furan-2-yl)aniline

Introduction to 2-Fluoro-5-(Furan-2-Yl)Aniline (CAS No. 1248081-28-8)

The compound 2-fluoro-5-(furan-2-yl)aniline, identified by the CAS number 1248081-28-8, is a heterocyclic aromatic amine derivative that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 2-position and a furan ring at the 5-position of an aniline backbone. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-fluoro-5-(furan-2-yl)aniline. Researchers have employed methodologies such as nucleophilic aromatic substitution, coupling reactions, and transition metal-catalyzed processes to construct this compound. These methods not only enhance the scalability of production but also allow for precise control over the stereochemistry and regioselectivity of the product. The ability to synthesize this compound in high purity has facilitated its exploration in diverse scientific domains.

In the realm of pharmacology, 2-fluoro-5-(furan-2-yl)aniline has been investigated for its potential as a lead compound in drug discovery. Studies have demonstrated that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

The incorporation of a furan ring into the structure of 2-fluoro-5-(furan-2-yl)aniline introduces unique electronic properties that enhance its reactivity in various chemical transformations. This feature has made it an attractive substrate for exploring novel reaction mechanisms and catalytic processes. For example, recent studies have utilized this compound as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its ability to act as a ligand plays a crucial role.

The fluorine atom at the 2-position of 2-fluoro-5-(furan-2-yl)aniline contributes significantly to its chemical reactivity and stability. Fluorine's electronegativity imparts electron-withdrawing effects on the aromatic ring, which can influence both the physical and chemical properties of the compound. This characteristic has been exploited in designing novel sensors and functional materials with tailored electronic properties.

In terms of environmental applications, 2-fluoro-5-(furan-2-y) has been studied for its role in degradative processes and catalytic cycles. Its ability to act as a catalyst or intermediate in these reactions makes it a valuable component in green chemistry initiatives aimed at developing sustainable chemical processes.

The synthesis and characterization of CAS No. 1248081-based compounds continue to be an active area of research. Scientists are exploring new synthetic routes that minimize waste generation and maximize atom economy, aligning with global efforts toward sustainable chemical practices. Additionally, computational studies using quantum mechanics and molecular modeling are providing deeper insights into the electronic structure and reactivity patterns of this compound.

In conclusion, 2-fluoro